2-amino-N-hydroxy-2-methylpropanamide

• Molecular Formula: C4H10N2O2
• Molecular Weight: 118.13 g/mol
• IUPAC Name: 2-amino-N-hydroxy-2-methylpropanamide
• InChI: InChI=1S/C4H10N2O2/c1-4(2,5)3(7)6-8/h8H,5H2,1-2H3,(H,6,7)
• InChI Key: IUTVWXZZHVZCQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NO)N

Description

2-Amino-N-hydroxy-2-methylpropanamide (CAS: 254730-83-1) is a branched amide derivative with the molecular formula C₄H₁₀N₂O₂ and a molecular weight of 132.16 g/mol . Its structure features a central 2-methylpropanamide backbone substituted with an amino (-NH₂) group at the 2-position and a hydroxylamine (-NHOH) group on the amide nitrogen. The compound is primarily utilized in laboratory settings and chemical synthesis .

The compound exhibits moderate acute toxicity (oral Category 4, H302) and can cause skin/eye irritation (H315, H319) . Its reactivity and stability are influenced by the hydroxylamine moiety, which is prone to oxidation under certain conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-hydroxy-2-methylpropanamide can be achieved through several methods. One common approach involves the reaction of 2-amino-2-methylpropanamide with hydroxylamine under controlled conditions. The reaction typically requires a solvent such as ethanol or methanol and is carried out at a temperature range of 50-70°C. The reaction time can vary from a few hours to overnight, depending on the desired yield and purity of the product.

Industrial Production Methods

In an industrial setting, the production of 2-amino-N-hydroxy-2-methylpropanamide may involve the use of continuous flow reactors to optimize reaction conditions and increase yield. The use of catalysts and advanced purification techniques, such as crystallization and chromatography, can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-amino-N-hydroxy-2-methylpropanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The amino and hydroxy groups can participate in substitution reactions, leading to the formation of derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oximes or nitriles, while reduction can produce primary or secondary amines. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

2-amino-N-hydroxy-2-methylpropanamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, such as enzyme inhibition and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-amino-N-hydroxy-2-methylpropanamide involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor, binding to the active site of enzymes and preventing their normal function. This inhibition can disrupt various biochemical pathways, leading to therapeutic effects in the treatment of diseases. Additionally, the hydroxy and amino groups in the compound can form hydrogen bonds with target molecules, enhancing its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The following table summarizes key structural analogs of 2-amino-N-hydroxy-2-methylpropanamide, highlighting differences in substituents, molecular weight, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Notes	References
2-Amino-N-hydroxy-2-methylpropanamide	C₄H₁₀N₂O₂	132.16	-NH₂, -NHOH, -CH(CH₃)₂	Lab synthesis, intermediate
3-Amino-N-methylpropanamide	C₄H₁₀N₂O	102.13	-NH₂, -CH₃ (amide N)	Not specified; simpler backbone
N-(2-Hydroxyethyl)-2,2-dimethylpropanamide	C₇H₁₅NO₂	145.20	-OH (ethyl), -CH(CH₃)₂	Potential polymer precursor
2-(4-Methoxybenzenethio)propanamide	C₁₁H₁₃NO₂S	223.29	-S-C₆H₄-OCH₃	Thioamide intermediate in organic synthesis
N-(4-Chlorophenyl)-N-hydroxycyclohexanecarboxamide	C₁₃H₁₅ClN₂O₂	266.72	-Cl, -C₆H₁₁ (cyclohexane), -NHOH	Antioxidant/chelator applications
2-Amino-N-isobutyl-2-methylpropanamide hydrochloride	C₈H₁₉ClN₂O	194.70	-NH₂, -CH(CH₃)₂, -NHC(CH₂CH(CH₃)₂)	Pharmaceutical intermediate (under study)

Key Comparative Findings

Reactivity and Stability

• Hydroxylamine vs. Thioamide Groups: The hydroxylamine group in 2-amino-N-hydroxy-2-methylpropanamide confers redox sensitivity, unlike thioamide derivatives (e.g., 2-(4-Methoxybenzenethio)propanamide), which exhibit enhanced stability due to sulfur’s lower electronegativity .
• Branched vs.